Cas no 540788-68-9 (Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI))

• Product Name: Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI)
• CAS No: 540788-68-9
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 939585
• PubChem ID: 649394
• Update Time: 2025-08-04

Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI)
• Methyl 4-[(tetrahydro-2-furanylcarbonyl)amino]benzoate
• 540788-68-9
• SR-01000367287
• methyl 4-(oxolane-2-carbonylamino)benzoate
• MLS000030193
• SR-01000367287-1
• AKOS000652321
• HMS2376F11
• KUC112832N
• 4-[(Tetrahydro-furan-2-carbonyl)-amino]-benzoic acid methyl ester
• SMR000014079
• METHYL 4-(OXOLANE-2-AMIDO)BENZOATE
• CHEMBL1542497
• AN-652/12387158
• KSC-315-090-
• methyl 4-[(tetrahydrofuran-2-ylcarbonyl)amino]benzoate
• AKOS017060124
• Methyl 4-(tetrahydrofuran-2-carboxamido)benzoate
• STK134727

• Inchi： 1S/C13H15NO4/c1-17-13(16)9-4-6-10(7-5-9)14-12(15)11-3-2-8-18-11/h4-7,11H,2-3,8H2,1H3,(H,14,15)
• InChI Key： NCHIMWLZKWSCKT-UHFFFAOYSA-N
• SMILES： O1CCCC1C(NC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Additional information on Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI)

Recent Advances in the Study of Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI) (CAS: 540788-68-9)

Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI) (CAS: 540788-68-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, pharmacological effects, and future research directions.

The compound, with its unique structural features, has been investigated for its ability to interact with various biological targets. Researchers have identified its potential as an inhibitor of key enzymes involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study highlighted the compound's selectivity and potency, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has explored the compound's role in modulating cellular signaling pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI) can effectively inhibit the activation of NF-κB, a transcription factor involved in immune responses and cancer progression. The study utilized in vitro and in vivo models to validate these findings, paving the way for further investigations into its therapeutic potential in oncology.

Another area of interest is the compound's pharmacokinetic profile. Recent advancements in analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have enabled researchers to study the absorption, distribution, metabolism, and excretion (ADME) of this compound. A 2023 publication in Drug Metabolism and Disposition provided detailed insights into its metabolic stability and bioavailability, which are critical factors for its development as a drug candidate. The study identified major metabolites and proposed metabolic pathways, offering valuable information for future formulation and dosing strategies.

Despite these promising findings, challenges remain in the development of Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI) as a therapeutic agent. Issues such as solubility, toxicity, and off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical applications. Future studies should focus on optimizing its chemical structure, improving its pharmacological properties, and conducting preclinical and clinical trials to evaluate its safety and efficacy.

In conclusion, Benzoic acid, 4-[[(tetrahydro-2-furanyl)carbonyl]amino]-, methyl ester (9CI) (CAS: 540788-68-9) represents a promising candidate for drug development, with demonstrated biological activities and a growing body of research supporting its therapeutic potential. Continued investigations into its mechanism of action, pharmacokinetics, and safety profile will be crucial for advancing this compound toward clinical use. This research brief underscores the importance of interdisciplinary collaboration and innovative approaches in unlocking the full potential of this compound in the field of chemical biology and medicinal chemistry.